Cas no 1934409-21-8 (methyl 1-(chlorosulfonyl)cyclopropane-1-carboxylate)
methyl 1-(chlorosulfonyl)cyclopropane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 1-(chlorosulfonyl)cyclopropane-1-carboxylate
- methyl 1-(chlorosulfonyl)cyclopropane-1-carboxylate
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- Inchi: 1S/C5H7ClO4S/c1-10-4(7)5(2-3-5)11(6,8)9/h2-3H2,1H3
- InChI Key: PRBHHHNJTDFWTB-UHFFFAOYSA-N
- SMILES: C1(S(Cl)(=O)=O)(C(OC)=O)CC1
methyl 1-(chlorosulfonyl)cyclopropane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-156502-0.05g |
methyl 1-(chlorosulfonyl)cyclopropane-1-carboxylate |
1934409-21-8 | 95% | 0.05g |
$344.0 | 2023-05-25 | |
| Enamine | EN300-156502-0.1g |
methyl 1-(chlorosulfonyl)cyclopropane-1-carboxylate |
1934409-21-8 | 95% | 0.1g |
$515.0 | 2023-05-25 | |
| Enamine | EN300-156502-0.25g |
methyl 1-(chlorosulfonyl)cyclopropane-1-carboxylate |
1934409-21-8 | 95% | 0.25g |
$735.0 | 2023-05-25 | |
| Enamine | EN300-156502-0.5g |
methyl 1-(chlorosulfonyl)cyclopropane-1-carboxylate |
1934409-21-8 | 95% | 0.5g |
$1158.0 | 2023-05-25 | |
| Enamine | EN300-156502-1.0g |
methyl 1-(chlorosulfonyl)cyclopropane-1-carboxylate |
1934409-21-8 | 95% | 1g |
$1485.0 | 2023-05-25 | |
| Enamine | EN300-156502-2.5g |
methyl 1-(chlorosulfonyl)cyclopropane-1-carboxylate |
1934409-21-8 | 95% | 2.5g |
$2912.0 | 2023-05-25 | |
| Enamine | EN300-156502-5.0g |
methyl 1-(chlorosulfonyl)cyclopropane-1-carboxylate |
1934409-21-8 | 95% | 5g |
$4309.0 | 2023-05-25 | |
| Enamine | EN300-156502-10.0g |
methyl 1-(chlorosulfonyl)cyclopropane-1-carboxylate |
1934409-21-8 | 95% | 10g |
$6390.0 | 2023-05-25 | |
| Enamine | EN300-156502-50mg |
methyl 1-(chlorosulfonyl)cyclopropane-1-carboxylate |
1934409-21-8 | 95.0% | 50mg |
$344.0 | 2023-09-24 | |
| Enamine | EN300-156502-100mg |
methyl 1-(chlorosulfonyl)cyclopropane-1-carboxylate |
1934409-21-8 | 95.0% | 100mg |
$515.0 | 2023-09-24 |
methyl 1-(chlorosulfonyl)cyclopropane-1-carboxylate Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on methyl 1-(chlorosulfonyl)cyclopropane-1-carboxylate
Methyl 1-(chlorosulfonyl)cyclopropane-1-carboxylate: A Comprehensive Overview
Methyl 1-(chlorosulfonyl)cyclopropane-1-carboxylate (CAS No. 1934409-21-8) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials and its contribution to the understanding of cyclopropane chemistry.
The molecular structure of methyl 1-(chlorosulfonyl)cyclopropane-1-carboxylate consists of a cyclopropane ring substituted with a chlorosulfonyl group and a methyl ester. This configuration imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for further chemical transformations. Researchers have explored its reactivity under various conditions, revealing insights into its potential as a building block for more complex structures.
Recent advancements in synthetic methodologies have enabled the efficient synthesis of methyl 1-(chlorosulfonyl)cyclopropane-1-carboxylate. By employing catalytic systems and optimized reaction conditions, chemists have achieved higher yields and better control over the product quality. These developments underscore the importance of this compound in both academic research and industrial applications.
The application of methyl 1-(chlorosulfonyl)cyclopropane-1-carboxylate extends across multiple domains. In the pharmaceutical industry, it serves as a precursor for bioactive compounds, contributing to drug discovery efforts. Additionally, its role in agrochemicals has been explored, with studies indicating its potential as an efficient herbicide or insecticide. The versatility of this compound is further evident in its use as a reactive intermediate in polymer synthesis, where it enhances the mechanical properties of resulting materials.
Recent research has focused on the environmental impact and sustainability aspects of methyl 1-(chlorosulfonyl)cyclopropane-1-carboxylate. Scientists have investigated its biodegradation pathways and toxicity profiles, ensuring that its use aligns with eco-friendly practices. These studies have provided valuable data for regulatory compliance and informed the development of safer handling protocols.
In conclusion, methyl 1-(chlorosulfonyl)cyclopropane-1-carboxylate (CAS No. 1934409-21-8) stands as a pivotal compound in modern chemistry. Its unique structure, versatile applications, and ongoing research advancements position it as a key player in driving innovation across diverse industries. As scientific understanding deepens, this compound continues to unlock new possibilities for technological progress.
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